![molecular formula C14H15Cl3N2O B4412284 (3,5-dichloro-2-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride](/img/structure/B4412284.png)
(3,5-dichloro-2-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride
Overview
Description
(3,5-dichloro-2-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride, also known as JNJ-42165279, is a novel and potent inhibitor of the histamine H3 receptor. The H3 receptor is a G protein-coupled receptor that is widely distributed throughout the central nervous system and plays a critical role in regulating neurotransmitter release. JNJ-42165279 has been shown to have promising therapeutic potential in a variety of neurological disorders, including Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder.
Mechanism of Action
(3,5-dichloro-2-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride is a selective antagonist of the histamine H3 receptor. By blocking the H3 receptor, this compound increases the release of several neurotransmitters, including acetylcholine, dopamine, and norepinephrine. This increased neurotransmitter release is thought to underlie the therapeutic effects of this compound in neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. These include increased neurotransmitter release, improved cognitive function, and reduced hyperactivity. This compound has also been shown to have a favorable safety profile and is well-tolerated in animals.
Advantages and Limitations for Lab Experiments
One advantage of (3,5-dichloro-2-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride is its selectivity for the histamine H3 receptor, which reduces the potential for off-target effects. Another advantage is its ability to modulate multiple neurotransmitter systems, which may make it a useful tool for studying the complex interactions between neurotransmitters in the brain. One limitation of this compound is its limited solubility in aqueous solutions, which may make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on (3,5-dichloro-2-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride. One area of interest is the potential use of this compound in the treatment of Alzheimer's disease. Studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease, and clinical trials are currently underway to evaluate its efficacy in humans. Another area of interest is the use of this compound in the treatment of attention deficit hyperactivity disorder. Animal studies have shown that this compound can reduce hyperactivity and improve attention, and clinical trials are currently underway to evaluate its efficacy in humans. Finally, this compound may have potential as a tool for studying the role of the histamine H3 receptor in the brain and its interactions with other neurotransmitter systems.
Scientific Research Applications
(3,5-dichloro-2-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride has been extensively studied in preclinical models of neurological disorders. In animal studies, this compound has been shown to improve cognitive function, reduce hyperactivity, and enhance attention. These effects are thought to be due to the ability of this compound to modulate neurotransmitter release in the brain.
properties
IUPAC Name |
N-[(3,5-dichloro-2-methoxyphenyl)methyl]-1-pyridin-4-ylmethanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14Cl2N2O.ClH/c1-19-14-11(6-12(15)7-13(14)16)9-18-8-10-2-4-17-5-3-10;/h2-7,18H,8-9H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLLUOGSDVNGFKB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1Cl)Cl)CNCC2=CC=NC=C2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15Cl3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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